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For researchers, scientists, and drug development professionals leveraging the .NET

framework for laboratory automation and data acquisition, selecting the right OPC Software

Development Kit (SDK) is a critical decision that impacts development time, application

performance, and data integrity. This guide provides a comparative overview of prominent .NET

OPC SDKs, focusing on their ease of use, feature sets, and a proposed framework for

performance evaluation.

In the realm of scientific research and drug development, seamless and reliable communication

between instruments, control systems, and data analysis platforms is paramount. The OPC

(Open Platform Communications) standards, particularly the modern OPC Unified Architecture

(OPC UA), offer a robust and secure framework for this interoperability. For developers working

within the .NET ecosystem, a variety of SDKs are available to streamline the creation of OPC

client and server applications. This guide aims to assist in the selection process by comparing

several popular SDKs and providing a detailed protocol for their empirical evaluation.
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The landscape of .NET OPC SDKs includes both commercial offerings and open-source

solutions. Each comes with its own set of features, licensing models, and support structures.

The following table summarizes the key characteristics of some of the most recognized SDKs

in the market.
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Feature
OPC
Foundation UA
.NET Standard

Softing
dataFEED OPC
UA .NET
Standard SDK

Technosoftwar
e OPC UA
Solutions .NET

Traeger OPC
UA .NET SDK

License

Dual-licensed:

RCL for OPC

Foundation

members, GPL

2.0 for others.[1]

Commercial, with

maintenance

contract.[2]

Commercial,

subscription-

based.[3]

Commercial,

royalty-free

licenses.[4]

OPC

Specifications
OPC UA

OPC UA, OPC

Classic (DA, AE)

support

available.[5]

OPC UA, Classic

OPC support.

OPC UA, OPC

Classic (DA,

HDA, AE).[4]

.NET Support

.NET

Framework,

.NET Core, .NET

Standard.[6]

.NET Standard,

.NET

Framework.[7]

.NET 9.0, .NET

8.0, .NET 4.8,

.NET 4.7.2

support.[3]

.NET

Framework,

.NET Standard

(Core).

Platform Support

Windows, Linux,

iOS, Android (via

Xamarin).[6]

Windows, Linux,

Android.[5]
Windows. Windows, Linux.

Key Features

Core stack,

client/server

libraries,

PubSub, GDS.[6]

Client/Server/Pu

blisher/Subscribe

r building blocks,

extensive

security features.

[7]

Binary and

source code

options available.

[3]

Simple API

design, PDU-

optimised access

for high-

performance.[4]

Ease of Use

(General

Perception)

Powerful and

fully-featured, but

can be complex

for beginners.

Well-

documented with

many examples

and tutorials.[7]

Aims for smooth

and efficient

development.[8]

Designed for

simple and fast

development.[4]
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Quantitative

Performance

Data

Performance

improvements in

recent versions

noted, but

specific

benchmarks are

not readily

published.[6]

No specific

public

benchmarks

available.

No specific

public

benchmarks

available.

No specific

public

benchmarks

available.

Logical Workflow for .NET OPC Application
Development
The development of an OPC UA application using a .NET SDK generally follows a structured

workflow. This process, from initial setup to final deployment, involves several key stages. The

following diagram illustrates this typical development lifecycle.
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1. Project Setup & Configuration

2. Application Development

3. Testing & Debugging

4. Deployment

Create .NET Project
(e.g., Console App, Service)

Add SDK via NuGet
or Installer

Configure Application
(e.g., App.config, JSON)

Implement Core Logic
(Client or Server)

Define Server Address Space
(for Servers)

Implement Security
(Certificates, User Auth)

Unit & Integration
Tests

OPC Compliance
Testing Tool

Performance
Benchmarking

Package Application

Deploy to Target Machine
(e.g., Windows, Linux)

Monitor & Maintain

Click to download full resolution via product page

OPC UA .NET Application Development Workflow
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Experimental Protocol for Performance
Benchmarking
To objectively assess the performance of different .NET OPC SDKs, a standardized

experimental protocol is essential. The following methodology outlines a comprehensive

approach to generating comparative data.

Objective: To measure and compare the key performance indicators (KPIs) of various .NET

OPC SDKs under controlled conditions.

1. Test Environment Setup:

Hardware: Utilize two dedicated physical or virtual machines with identical specifications

(CPU, RAM, Network Interface Card) for the OPC client and server to avoid resource

contention.

Operating System: Standardize on a specific OS and version (e.g., Windows Server 2022,

Ubuntu 22.04 LTS).

Network: Connect the client and server machines to an isolated, dedicated network switch to

minimize network latency and jitter.

.NET Runtime: Use the same version of the .NET runtime for all tests.

2. OPC Server Configuration:

For each SDK being tested, develop a baseline OPC UA server application.

The server should expose a standardized address space with a variety of data types (e.g.,

Integer, Float, String, Boolean) and array sizes.

The data exposed by the server should be updated at a constant, high frequency (e.g., every

10 milliseconds) to simulate a real-world, data-intensive application.

3. OPC Client Configuration:

For each SDK, develop a corresponding OPC UA client application.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155737?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The client will be responsible for connecting to the server, creating subscriptions to a defined

set of nodes, and logging performance data.

4. Key Performance Indicators (KPIs) and Measurement:

Connection Time: Measure the time taken for the client to establish a secure connection to

the server.

Data Throughput:

Subscribe to a large number of nodes (e.g., 10,000) with a specified publishing interval.
Measure the number of data value changes received per second.
Vary the data types and array sizes to assess the impact on throughput.

Latency:

Measure the time from when a value changes on the server to when the client receives
the notification. This can be achieved by writing a timestamp from the server into a node
and comparing it to the client's reception timestamp.

CPU Utilization:

On both the client and server machines, monitor the CPU usage of the OPC application
process under different loads (e.g., number of subscribed items, data update rate).

Memory Footprint:

Measure the private working set of the client and server processes after establishing a
connection and after subscribing to a large number of items.

5. Experimental Procedure:

For each SDK, run a series of tests, systematically varying one parameter at a time (e.g.,

number of subscribed nodes, publishing interval).

Each test should be run for a sufficient duration (e.g., 30 minutes) to ensure stable

measurements.
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Repeat each test multiple times (e.g., 3-5 runs) to ensure the statistical significance of the

results.

Record all measurements in a structured format for later analysis and comparison.

The following diagram illustrates the workflow for this proposed experimental protocol.
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1. Setup

2. Execution

3. Analysis

Identical Client/Server Machines
Isolated Network

Develop Standardized OPC UA Server
(for each SDK)

Develop OPC UA Client for Data Collection
(for each SDK)

Run Test Scenarios
(Varying load, subscriptions)

Measure KPIs:
- Connection Time

- Throughput
- Latency

- CPU Usage
- Memory Footprint

Repeat Tests for
Statistical Significance

Record All Data

Analyze and Compare
SDK Performance

Generate Comparison Report
& Visualization
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OPC SDK Performance Benchmarking Protocol
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Conclusion
The choice of a .NET OPC SDK is a multifaceted decision that extends beyond a simple

feature comparison. While commercial SDKs from vendors like Softing, Technosoftware, and

Traeger often provide dedicated support and simplified APIs, the open-source OPC Foundation

stack offers maximum flexibility and control for those willing to navigate its complexities.

Given the lack of standardized, publicly available performance benchmarks, it is incumbent

upon the end-user, particularly in the exacting fields of scientific research and drug

development, to conduct their own evaluations. The experimental protocol outlined in this guide

provides a framework for such an empirical comparison. By systematically measuring key

performance indicators, researchers and developers can make an informed decision, selecting

the SDK that not only facilitates ease of development but also meets the stringent performance

and reliability demands of their critical applications.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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